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Compound of Interest

Compound Name: 2-Ethoxy-4-(2-hydroxyethyl)phenol

CAS No.: 255734-50-0

Cat. No.: B1427466

Get Quote

Executive Summary & Chemical Identity
Objective: To provide a self-validating, compliant disposal and handling workflow for 2-Ethoxy-
4-(2-hydroxyethyl)phenol.

Chemical Context: This compound is the ethyl analog of Homovanillyl Alcohol (also structurally

related to Hydroxytyrosol).[1] Due to the specific nature of this analog, specific Safety Data

Sheet (SDS) entries may be rare compared to its methoxy-counterpart (CAS 2380-78-1).[1]

Therefore, safety and disposal protocols must follow the conservative standards for Substituted

Phenols and Phenethyl Alcohols.
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Property Detail

Chemical Name 2-Ethoxy-4-(2-hydroxyethyl)phenol

Synonyms
Ethyl Homovanillyl Alcohol; 4-(2-

Hydroxyethyl)-2-ethoxyphenol

Functional Groups
Phenol (Acidic, Corrosive), Primary Alcohol,

Ether

Physical State
Viscous liquid or low-melting solid (typically off-

white to yellow)

Primary Hazards
Skin/Eye Irritant (H315, H319), Combustible,

Aquatic Toxicity

Hazard Profiling & Pre-Disposal Triage
Before generating waste, you must categorize the material based on its reactive properties.

Treat this substance as a Class 6.1 (Irritant/Toxic) and Combustible Liquid/Solid for disposal

purposes.

Critical Incompatibilities
Strong Oxidizers: Reaction with nitrates, perchlorates, or permanganates can cause ignition.

Acid Chlorides/Anhydrides: Vigorous reaction with the alcohol/phenol groups.[1]

Bases: The phenolic proton is acidic; reaction with strong bases generates heat.[1]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may offer insufficient protection against phenolic permeation over long

durations.[1]
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PPE Type Specification Rationale

Gloves (Primary)

Double-gloving: Nitrile

(0.11mm) under Neoprene or

heavy-duty Nitrile (0.2mm+)

Phenols can anesthetize skin,

masking burns.[1] Double

layers prevent breakthrough.

[1]

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Prevent irreversible corneal

damage from phenolic acidity.

Respiratory
Fume Hood (Face velocity >

100 fpm)

Inhalation of phenethyl alcohol

vapors can cause respiratory

irritation (H335).

Clothing
Lab coat (buttoned) +

Chemical apron

Prevent absorption through

standard clothing.

Disposal Workflow (Decision Tree)
The following logic gate ensures compliance with EPA RCRA guidelines (typically classifying

phenols under "Toxic" or "Corrosive" depending on concentration, though this specific analog is

likely not U-listed, it requires characteristic management).

DOT Diagram: Waste Stream Decision Logic[1]
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Waste Generation:
2-Ethoxy-4-(2-hydroxyethyl)phenol
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Figure 1: Decision tree for categorizing phenolic waste streams to ensure proper incineration

and prevent contamination of aqueous systems.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock chemicals, contaminated weighing boats, or solid reaction

byproducts.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Labeling: Mark as "Hazardous Waste - Toxic/Irritant." Explicitly write: Contains Phenolic

Compounds.

Segregation: Do not mix with oxidizing solids.

Disposal Action: Submit for Lab Pack service. This ensures the solid is incinerated in a rotary

kiln.

Protocol B: Liquid Waste (Organic Solutions)
Applicability: Reaction mixtures in Ethanol, Methanol, Acetone, or Ethyl Acetate.

Stream Selection:

Non-Halogenated (Preferred): If the solvent is combustible (e.g., Ethanol), place in the

Non-Halogenated waste stream. This allows for fuel-blending incineration.

Halogenated: If dissolved in DCM or Chloroform, place in Halogenated waste.

pH Check: If the solution was part of a reaction involving acids/bases, verify pH is between

5–9.[1] If not, neutralize carefully before adding to the waste carboy to prevent container

degradation.

Protocol C: Aqueous Waste (The Critical Control Point)
WARNING: Phenolic compounds are toxic to the bacteria used in municipal water treatment.[1]

Never pour aqueous phenolic solutions down the drain.
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Trace Contamination (<1%): Collect in the "Aqueous Hazardous Waste" carboy.

High Concentration (>1%):

Step 1: Perform a liquid-liquid extraction using Ethyl Acetate or Dichloromethane (DCM) to

pull the phenol into the organic layer.[1]

Step 2: Dispose of the organic layer in the appropriate solvent stream (Protocol B).

Step 3: Dispose of the remaining aqueous layer (now trace phenol) in the Aqueous

Hazardous Waste carboy.

Emergency Procedures: Spill Response
In the event of a spill, speed is critical to prevent surface absorption.

DOT Diagram: Spill Response Logic[1]

1. Alert & Evacuate
(Assess Volume)

2. Don PPE
(Double Gloves, Goggles)

3. Containment
(Sand/Vermiculite barrier)

4. Absorption
(Use Dry Sand/Clay)

5. Decontamination
(Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Immediate response workflow for phenolic spills.[1]

Specific Neutralization Step: For significant spills of 2-Ethoxy-4-(2-hydroxyethyl)phenol:

Cover the spill with vermiculite or dry sand.[1] Do not use combustible materials like paper

towels (unless the spill is trivial).

Collect the saturated absorbent into a sealable bag/jar.

Wipe the surface with a dilute surfactant (soap) and water. Avoid using ethanol for the initial

wipe, as it may enhance skin absorption of residual phenol if you touch it.

References & Regulatory Grounding[3]
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National Institute of Standards and Technology (NIST).Phenol, 2-ethoxy- (CAS 94-71-3)

Data.[1] (Used as the structural anchor for the ethoxy-phenol functional group properties).[1]

[Link]

U.S. Environmental Protection Agency (EPA).Hazardous Waste Identification - Solvents and

Characteristic Waste (RCRA).[1] (Defines the prohibition of dilution and requirements for

characteristic waste F001-F005 and characteristic toxicity). [Link]

PubChem.2-Ethoxy-4-(hydroxymethyl)phenol Compound Summary. (Used to verify physical

properties of the closest structural analogs). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Phenol, 2-ethoxy- [webbook.nist.gov]

To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 2-Ethoxy-4-
(2-hydroxyethyl)phenol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1427466/docs#operational-guide-disposal-handling-
of-2-ethoxy-4-2-hydroxyethyl-phenol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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